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Compound of Interest

Compound Name: 6-Amino-5-bromopicolinamide
Cat. No.: B11891875
Get Quote
\ J

Part 1: Structural Analysis & Regiochemistry

Compound ldentity:

¢ |[UPAC Name: 6-Amino-5-bromopyridine-2-carboxamide[1]

¢ Molecular Formula: CeHsBrNsO[1][2]

e Molecular Weight: 216.04 g/mol (based on 7°Br)

o CAS Number (Analog/Precursor): 178876-82-9 (Methyl ester derivative)

Regiochemical Verification: The pyridine ring substitution pattern is critical. The "picolinamide”
designation places the carboxamide at position 2. The amino group is at position 6, and the
bromine is at position 5.[3][4][5]

o Pos 1: Nitrogen[4][6][7][8]
¢ Pos 2: Carboxamide (-CONHz2)

¢ Pos 3: Proton (Doublet, coupled to H4)

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b11891875#bc-rfq
https://m.chemicalbook.com/ProdSupplierGWCB4296348_EN.htm
https://m.chemicalbook.com/ProdSupplierGWCB4296348_EN.htm
https://www.synchem.de/product/6-amino-5-bromopyridine-3-carboxamide/
https://www.guidechem.com/question/how-to-prepare-and-use-5-bromo-id144841.html
https://patents.google.com/patent/CN101318939A/en
https://www.echemi.com/products/pd180630105249-5-bromoquinoxalin-6-amine.html
https://patents.google.com/patent/CN101318939A/en
https://patents.google.com/patent/CN101704781A/en
https://patents.google.com/patent/CN105348181A/en
https://wap.guidechem.com/encyclopedia/2-amino-5-bromopyridine-dic7794.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11891875?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Pos 4: Proton (Doublet, coupled to H3)
e Pos 5: Bromine (-Br)[1][8]
e Pos 6: Amine (-NH2)

This 2,5,6-substitution pattern creates a specific NMR signature (two ortho-coupled doublets)
distinct from 3,5,6-isomers (nicotinamides), which would typically show singlets or meta-

coupling.

Workflow: Synthesis & QC Logic

The following diagram illustrates the logical flow from the stable precursor (Methyl ester) to the
final Amide, highlighting the critical QC checkpoints.
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Figure 1: Synthesis and Quality Control workflow ensuring structural integrity from ester

precursor to amide target.

Part 2: Spectroscopic Data Analysis
Mass Spectrometry (MS)

Mass spectrometry provides the most immediate confirmation of the bromination state due to
the characteristic isotopic abundance of Bromine.

« lonization Mode: Electrospray lonization (ESI), Positive Mode [M+H]*.

 |sotope Pattern: Bromine exists as 7°Br (50.7%) and 8!Br (49.3%). This results in a "doublet"
molecular ion peak of nearly equal intensity separated by 2 mass units.
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Parameter Value Interpretation

Monoisotopic Mass 214.97 Da Calculated for CsHs”°BrNsO

Characteristic 1:1 doublet

Observed [M+H]* 216.0/218.0 ) ) )
intensity (Br signature).

Loss of ammonia from the

Fragmentation [M-NHs]* (~199/201) primary amide (common in
carboxamides).

Analyst Note: If the M+2 peak is absent or significantly lower than 1:1, the sample is likely the

non-brominated impurity (6-aminopicolinamide, MW ~137).

Nuclear Magnetic Resonance (NMR)

The NMR data below is derived from the experimentally verified methyl ester precursor and

corrected for the amide functionality.

Solvent: DMSO-ds (Standard for polar amides to prevent H-D exchange of amide protons).

'H NMR Assignments (400 MHz, DMSO-ds)
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Mechanistic Insight (The "Push-Pull" Effect):

¢ H3 Resonance: Although H3 is ortho to the electron-withdrawing amide (normally

deshielding), it is located para to the strongly electron-donating 6-amino group. Resonance

structures place a negative charge density at position 3, causing a significant upfield shift

compared to unsubstituted pyridine.
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e H4 Resonance: H4 is meta to the amino group, so it receives less shielding. It is ortho to the
Bromine, which exerts a weak deshielding inductive effect. Therefore, H4 appears downfield
of H3.

Infrared Spectroscopy (FT-IR)

IR is used primarily to confirm the presence of the primary amide and distinguish it from the
nitrile precursor or the carboxylic acid.

Wavenumber ] . .
Vibration Mode Functional Group Notes
(cm™)
Two distinct bands
) ) (asymmetric/symmetri
3450, 3320 v(N-H) Stretch 1° Amine & Amide )
c) often overlapping
for NH2 and CONHe..
Strong, diagnostic
) band. Lower than
1680 — 1660 v(C=0) Stretch Amide |
esters (~1720) due to
resonance.
) Characteristic of
1620 — 1590 o(N-H) Bend Amide Il ] ]
primary amides.
o _ Skeletal ring
1580, 1470 v(C=C, C=N) Pyridine Ring o
vibrations.
) Often weak and in the
~600 — 500 v(C-Br) Stretch Aryl Bromide

fingerprint region.

Part 3: Experimental Protocol for Verification
Protocol 1: Sample Preparation for NMR

To ensure high-resolution spectra without aggregation artifacts:

e Solvent: Use DMSO-de (99.9% D) stored over molecular sieves to minimize water peaks
(~3.33 ppm) which can obscure the amide signals.
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e Concentration: Dissolve 5-10 mg of sample in 0.6 mL solvent.

« Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g.,
NHa4Br byproducts from synthesis).

Protocol 2: HPLC Purity Check

Before spectroscopic release, purity should be established to ensure the "doublet” in MS isn't a
mixture of impurities.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 pm, 4.6 x 100 mm).
» Mobile Phase A: Water + 0.1% Formic Acid.

» Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

o Gradient: 5% B to 95% B over 10 minutes.

e Detection: UV at 254 nm (aromatic) and 280 nm (amide).

e Retention Time Logic: The Amide (Target) is more polar than the Ester (Precursor) and less
polar than the Acid.

o Order of Elution: Acid < Amide < Ester < Brominated-Nitrile (if used).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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